(10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene

• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
• InChI: InChI=1S/C20H22N2O/c1-3-19-11-22(2)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-23-17/h3-7,12,14,16-17H,1,8-11H2,2H3/t12?,14?,16?,17?,19-,20+/m0/s1
• InChI Key: VTLYEMHGPMGUOT-GZENHKFLSA-N
• Isomeric SMILES: CN1C[C@]2(C3CC4C5=NC6=CC=CC=C6[C@]52CC1C3CO4)C=C
• Canonical SMILES: CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C

Description

The compound “(10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene” is a highly complex polycyclic molecule characterized by a hexacyclic framework incorporating oxygen (19-oxa) and nitrogen (3,13-diaza) heteroatoms. Key structural features include:

• Stereochemistry: The (10R,15S) configuration defines spatial orientation, influencing molecular interactions.
• Substituents: An ethenyl group at position 15 and a methyl group at position 13 contribute to hydrophobicity and steric effects.

Computational studies, such as those leveraging PubChem and SwissTargetPrediction, hypothesize interactions with rheumatoid arthritis (RA)-related targets like TNF-α or IL-6, inferred from similar compounds in pharmacological databases .

Comparison with Similar Compounds

Table 1: Structural Features of Selected Polycyclic Compounds

Compound Name	Core Structure	Key Substituents	Heteroatoms	Bioactivity Inference
Target Compound	Hexacyclo[14.3.1...]	15-ethenyl, 13-methyl	19-oxa, 3,13-diaza	RA target modulation
(1Z,7Z,13Z,15E)-15-Methoxy-14-azatetracyclo[...]	Tetracyclo[14.4.0...]	15-methoxy	14-aza	Neurotoxicity, irritant
Ethyl 1,3,10,12-tetraphenyl-...hexaene-2-carboxylate	Hexacyclo[10.6.1...]	Ethyl carboxylate, phenyl groups	19,20-dioxa	Crystallographic stability
(+)-1-Methoxy-2-hydroxy-9,10-methylenedioxyaporphine	Pentacyclo[...]	Methoxy, methylenedioxy	N/A	Alkaloid-mediated analgesia

Key Observations :

• Heteroatom Influence : The target compound’s 19-oxa and dual nitrogen atoms differentiate it from methoxy-substituted analogs (e.g., ), which lack diaza moieties. This may enhance hydrogen-bonding capacity for target binding .

Key Findings :

• Therapeutic Potential: The target compound’s structural complexity aligns with RA drug candidates in PubChem, which often feature polycyclic frameworks for multi-target engagement .
• Safety : Unlike the methoxy-substituted compound in , the target compound lacks documented irritancy, though this requires experimental validation .

Computational and Experimental Insights

• Molecular Docking : The target compound’s diaza-oxa scaffold may exhibit stronger binding to RA-associated proteins compared to simpler tetracycles, as seen in PubChem-based ligand libraries .
• Stability : The hexacyclic core likely enhances metabolic stability over linear or smaller cyclic analogs, similar to crystallographically stable derivatives in .